Cas no 130189-78-5 (Benzoic acid, 2,3-dichloro-, 1-methylethyl ester)

• Product Name: Benzoic acid, 2,3-dichloro-, 1-methylethyl ester
• CAS No: 130189-78-5
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 2769861
• PubChem ID: 346750
• Update Time: 2025-04-21

Benzoic acid, 2,3-dichloro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• AKOS008947760
• NSC405057
• 130189-78-5
• NSC-405057
• SCHEMBL21676265
• DTXSID40323886
• Benzoic acid, 2,3-dichloro-, 1-methylethyl ester

• Inchi： 1S/C10H10Cl2O2/c1-6(2)14-10(13)7-4-3-5-8(11)9(7)12/h3-6H,1-2H3
• InChI Key： ALCOSKITZGAESR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC(C)C)Cl

Computed Properties

• Exact Mass: 232.0057849Da
• Monoisotopic Mass: 232.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų